1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H22N2O5/c1-2-25-14-5-3-4-13(10-14)20-16(21)11-15(17(20)22)19-8-6-12(7-9-19)18(23)24/h3-5,10,12,15H,2,6-9,11H2,1H3,(H,23,24)
• InChI Key: VHZLEFXMBJKYOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C(=O)O
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid, also known as Etizolam, is a thienodiazepine drug that is widely used in scientific research. It is a derivative of benzodiazepine and is known for its anxiolytic, sedative, and hypnotic properties.

Mechanism of Action

1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid acts on the gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for inhibiting the activity of neurons. It enhances the binding of GABA to the receptor, resulting in an increase in the inhibitory effect of GABA on the neurons. This leads to a decrease in the activity of the brain and a reduction in anxiety and stress-related symptoms.
Biochemical and Physiological Effects:
1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has been shown to have a wide range of effects on the body. It has been found to reduce anxiety, induce sedation, and promote sleep. It has also been shown to have muscle relaxant and anticonvulsant properties. 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has been found to have a low potential for abuse and dependence, making it a safer alternative to traditional benzodiazepines.

Advantages and Limitations for Lab Experiments

1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has several advantages for use in lab experiments. It has a rapid onset of action and a short half-life, making it easy to administer and study in animal models. It is also relatively safe and has a low potential for abuse and dependence. However, there are also limitations to the use of 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid in lab experiments. Its effects may vary depending on the species and strain of animal used, and its use may be restricted in some countries due to its status as a controlled substance.

Future Directions

There are several future directions for the study of 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid. One area of research is the development of new analogs with improved pharmacological properties. Another area of research is the investigation of the long-term effects of 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid on the brain and body. Additionally, the use of 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid in combination with other drugs for the treatment of anxiety and other disorders is an area of interest for future research.
Conclusion:
In conclusion, 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid is a thienodiazepine drug that has been extensively studied for its anxiolytic and sedative properties. It acts on the GABA receptors in the brain, resulting in a decrease in anxiety and stress-related symptoms. 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has several advantages for use in lab experiments, but there are also limitations to its use. Future research on 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid is focused on the development of new analogs with improved pharmacological properties and the investigation of its long-term effects on the brain and body.

Synthesis Methods

1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid is synthesized by the reaction of 2-(2-chlorophenyl)-1-methylpyrrolidine and sodium hydride in the presence of ethyl bromoacetate. The resulting product is then reacted with sodium hydroxide to obtain 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has been extensively studied for its anxiolytic and sedative properties. It has been used in various animal models to study anxiety and stress-related disorders. 1-[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylic acid has also been used in clinical trials to treat anxiety and insomnia in humans. It is known to have a rapid onset of action and a short half-life, making it an ideal candidate for the treatment of acute anxiety and insomnia.